3-Isocyanatopropyltriethoxysilane
Cat. No. B1197299
Key on ui cas rn:
24801-88-5
M. Wt: 247.36 g/mol
InChI Key: FRGPKMWIYVTFIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04654428
Procedure details
In 150 ml of ethyl ether was dissolved 9.9 g of carbonyl chloride, and a solution of 22.1 g of γ-triethoxysilylpropylamine and 18.2 g of pyridine in 50 ml of ethyl ether was dropped into the above solution at -5° C. to -10° C. over a period of 3 hours to effect reaction. After the reaction, the crystal of pyridine hydrochloride was removed by filtration and the filtrate was distilled to recover ethyl ether, whereby 17.3 g of γ-triethoxysilylpropyl isocyanate was obtained as a fraction having a boiling point of 95° C. to 100° C. under 8 mmHg.
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(Cl)=[O:2].[CH2:5]([O:7][Si:8]([O:16][CH2:17][CH3:18])([O:13][CH2:14][CH3:15])[CH2:9][CH2:10][CH2:11][NH2:12])[CH3:6].N1C=CC=CC=1>C(OCC)C>[CH2:14]([O:13][Si:8]([O:16][CH2:17][CH3:18])([O:7][CH2:5][CH3:6])[CH2:9][CH2:10][CH2:11][N:12]=[C:1]=[O:2])[CH3:15]
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Inputs
Step One
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Name
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|
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Quantity
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22.1 g
|
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Type
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reactant
|
|
Smiles
|
C(C)O[Si](CCCN)(OCC)OCC
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|
Name
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|
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Quantity
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18.2 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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|
Name
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|
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Quantity
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50 mL
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Type
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solvent
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|
Smiles
|
C(C)OCC
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Step Two
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Name
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|
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Quantity
|
9.9 g
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Type
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reactant
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Smiles
|
C(=O)(Cl)Cl
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|
Name
|
|
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Quantity
|
150 mL
|
|
Type
|
solvent
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|
Smiles
|
C(C)OCC
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
reaction
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CUSTOM
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Type
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CUSTOM
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|
Details
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After the reaction
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the crystal of pyridine hydrochloride was removed by filtration
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the filtrate was distilled
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to recover ethyl ether
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
C(C)O[Si](CCCN=C=O)(OCC)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 70.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
